1-(2-methoxyphenyl)-4-[1-(2-{2-methoxy-4-[(1E)-prop-1-en-1-yl]phenoxy}ethyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(2-methoxyphenyl)-4-[1-[2-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C30H31N3O4/c1-4-9-21-14-15-27(28(18-21)36-3)37-17-16-32-24-11-6-5-10-23(24)31-30(32)22-19-29(34)33(20-22)25-12-7-8-13-26(25)35-2/h4-15,18,22H,16-17,19-20H2,1-3H3/b9-4+
• InChI Key: SLDWUBVVYBPDQS-RUDMXATFSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5OC)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5OC)OC
• Molecular Formula: C30H31N3O4
• Molecular Weight: 497.6 g/mol

Description

1-(2-methoxyphenyl)-4-[1-(2-{2-methoxy-4-[(1E)-prop-1-en-1-yl]phenoxy}ethyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C30H31N3O4 and its molecular weight is 497.595. The purity is usually 95%.
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Scientific Research Applications

Polyimide Synthesis and Properties

Aromatic diamine monomers containing pyridine units have been synthesized for the preparation of novel polyimides, demonstrating exceptional thermal and thermooxidative stability. These materials, soluble in strong dipolar solvents, are predominantly amorphous and exhibit high glass-transition temperatures, indicating their potential utility in high-performance materials and coatings applications (Shu-jiang Zhang et al., 2005).

Antitumor Activity of Terpyridine-Skeleton Molecules

Novel terpyridine-skeleton molecules have been synthesized and evaluated for their biological activities, including the inhibition of tumor growth and metastasis. These molecules target topoisomerases and have shown significant inhibitory effects on tumor growth in xenografted mice models, highlighting their potential as anticancer agents (Hanbyeol Kwon et al., 2015).

Catalytic Applications of Pincer Ligands

Pincer type ONN tridentate Schiff base ligands and their Pd(II) complexes have been synthesized, showing excellent catalytic activity in Suzuki-Miyaura reactions. These complexes demonstrate potential applications in facilitating cross-coupling reactions, a key methodology in the synthesis of pharmaceuticals and fine chemicals (S. Shukla et al., 2021).

Green Chemistry in Benzoylation Reactions

The use of benzoyl cyanide in an ionic liquid presents a 'green' alternative for the benzoylation of nucleosides, offering a mild and efficient method compared to the conventional pyridine-benzoyl chloride system. This methodology is applicable to a wide range of substrates, including phenols and aromatic amines, demonstrating the versatility and environmental friendliness of this benzoylating system (A. Prasad et al., 2005).